Cas no 62409-21-6 (2-Propenoic acid, 3-(4-nitrophenyl)-, 3-methylbutyl ester, (E)-)
62409-21-6 structure
Product Name:2-Propenoic acid, 3-(4-nitrophenyl)-, 3-methylbutyl ester, (E)-
CAS No:62409-21-6
MF:C14H17NO4
MW:263.289084196091
CID:445734
PubChem ID:71386674
Update Time:2025-04-19
2-Propenoic acid, 3-(4-nitrophenyl)-, 3-methylbutyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-(4-nitrophenyl)-, 3-methylbutyl ester, (E)-
- 3-methylbutyl 3-(4-nitrophenyl)prop-2-enoate
- DTXSID10808837
- 62409-21-6
-
- Inchi: 1S/C14H17NO4/c1-11(2)9-10-19-14(16)8-5-12-3-6-13(7-4-12)15(17)18/h3-8,11H,9-10H2,1-2H3
- InChI Key: STVYAQHDQJBCLK-UHFFFAOYSA-N
- SMILES: O(C(C=CC1C=CC(=CC=1)[N+](=O)[O-])=O)CCC(C)C
Computed Properties
- Exact Mass: 263.11581
- Monoisotopic Mass: 263.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
2-Propenoic acid, 3-(4-nitrophenyl)-, 3-methylbutyl ester, (E)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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